4-((1-(2-methoxyphenyl)cyclopropanecarboxamido)methyl)-N,N-dimethylpiperidine-1-carboxamide

• IUPAC Name: 4-[[[1-(2-methoxyphenyl)cyclopropanecarbonyl]amino]methyl]-N,N-dimethylpiperidine-1-carboxamide
• InChI: InChI=1S/C20H29N3O3/c1-22(2)19(25)23-12-8-15(9-13-23)14-21-18(24)20(10-11-20)16-6-4-5-7-17(16)26-3/h4-7,15H,8-14H2,1-3H3,(H,21,24)
• InChI Key: KNZXMMCJQKKZHI-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)N1CCC(CC1)CNC(=O)C2(CC2)C3=CC=CC=C3OC
• Molecular Formula: C20H29N3O3
• Molecular Weight: 359.5 g/mol

Description

The compound is a complex organic molecule that contains a piperidine ring, which is a common structure in many pharmaceuticals. It also contains a methoxyphenyl group, which could potentially contribute to its pharmacological activity.

Molecular Structure Analysis

The molecular structure of similar compounds has been elucidated using techniques such as single-crystal X-ray diffraction. The compound likely has a complex 3D structure due to the presence of the piperidine ring and the cyclopropane ring.

Chemical Reactions Analysis

The compound, due to the presence of the amide group and the piperidine ring, could potentially undergo a variety of chemical reactions. For example, the amide group could undergo hydrolysis, and the piperidine ring could participate in various ring-opening reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as its polarity, solubility, melting point, and boiling point would be influenced by the functional groups present in the molecule.

Future Directions

The potential applications of this compound would depend on its biological activity. If it shows promising activity in preclinical studies, it could be further developed and optimized. Future research could also focus on improving the synthesis of this compound to increase its yield and purity.